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Compound of Interest

Compound Name:
N-(prop-2-en-1-yl)-2,3-dihydro-1H-

inden-1-amine

CAS No.: 91639-43-9

Cat. No.: B3332701

Get Quote

Comparative Analysis against Rasagiline Mesylate
Part 1: Executive Summary & Compound Identity[1]
N-(prop-2-en-1-yl)-2,3-dihydro-1H-inden-1-amine is a structural analog of the irreversible

MAO-B inhibitor Rasagiline.[1] In drug development, it is monitored as a specific process

impurity (often designated as Impurity A or similar in pharmacopeial monographs) arising from

the alkylation step of 1-aminoindane.

Its presence in the final drug product is critical to control because the allyl group fails to

execute the mechanism-based "suicide inhibition" characteristic of the propargyl group in

Rasagiline, leading to a loss of therapeutic efficacy.[1]
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Attribute Specification

IUPAC Name
N-(prop-2-en-1-yl)-2,3-dihydro-1H-inden-1-

amine

Common Name N-Allyl-1-aminoindane

CAS Number
91639-43-9 (Racemic) / 1166392-42-2 (R-

Enantiomer)

Molecular Formula

Molecular Weight 173.26 g/mol

Key Structural Feature Indane ring fused to an Allyl amine (Alkene)

Primary Role
Pharmaceutical Reference Standard / Process

Impurity

Part 2: Critical Quality Attributes (COA) for
Reference Standards
When sourcing or characterizing this compound as a reference standard, the Certificate of

Analysis (COA) must validate three specific attributes that differentiate it from the active drug

(Rasagiline).

Identity Verification (NMR & IR)
Requirement: The COA must demonstrate the presence of the olefinic protons (allyl group)

and the absence of the acetylenic proton (propargyl group).

Diagnostic Signal:

1H-NMR: Look for the multiplet at 5.8–6.0 ppm (–CH=) and terminal vinyl protons at 5.1–

5.3 ppm (=CH2).

Differentiation: Rasagiline shows a triplet at ~2.2 ppm (acetylenic CH), which must be

absent in the N-Allyl analog.[1]
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Enantiomeric Purity (Chiral HPLC)
Context: Rasagiline is the (R)-(+) enantiomer.[2][3] The N-allyl impurity may be present as

the (R)-isomer, (S)-isomer, or racemate depending on the synthesis route.[1]

Standard: Enantiomeric Excess (ee) > 99.5% is required for quantitative reference standards

to ensure accurate impurity calculation in the final drug product.

Purity by HPLC (Area %)
Standard: > 98.0% (Reference Grade).

Critical Impurity in the Standard: Unreacted 1-Aminoindane. This is the starting material for

both Rasagiline and the N-Allyl analog.[1]

Part 3: Comparative Performance (SAR Analysis)
The scientific value of this compound lies in its comparison to Rasagiline. The data below

illustrates why the Propargyl moiety is essential for drug action and why the Allyl moiety

renders the molecule pharmacologically inferior.

Mechanism of Action: The "Suicide" Switch
Rasagiline (Propargyl): The triple bond is oxidized by the FAD cofactor in MAO-B. This

creates a reactive intermediate that forms a covalent bond with the enzyme's N(5) of the

flavin, permanently disabling it (Irreversible Inhibition).

N-Allyl Analog (Allyl): The double bond is sterically similar but electronically less reactive

toward this specific radical mechanism.[1] It typically acts as a reversible competitive

inhibitor or a weak substrate, failing to lock the enzyme permanently.
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Feature Rasagiline (API)
N-Allyl Analog

(Alternative)
Implication

N-Substituent
Propargyl (–

)

Allyl (–

)
Critical Determinant

Binding Type
Irreversible (Covalent

Adduct)

Reversible

(Competitive)

Propargyl confers

long-duration efficacy.

[1]

Potency (

)
~4.4 nM (MAO-B) > 100 nM (Estimated)*

Allyl analog is

significantly less

potent.

Selectivity
High MAO-B > MAO-

A
Reduced Selectivity

Loss of specificity

increases side effect

risk.[1]

Metabolism
De-alkylation to 1-

aminoindane

Epoxidation / De-

alkylation

Different metabolic

profile.[1]

*Note: Potency estimates based on SAR of propargylamine vs. allylamine derivatives in MAO

inhibition literature.

Visualizing the Pathway (Graphviz)
The following diagram illustrates the divergent pathways of the two compounds interacting with

the MAO-B enzyme.
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Figure 1: Mechanism-based differentiation.[1] The Propargyl group (Rasagiline) enables

irreversible inhibition, while the Allyl group results in reversible binding, demonstrating why the

N-Allyl analog is considered an impurity rather than a therapeutic alternative.

Part 4: Experimental Protocol (Impurity Profiling)
To utilize N-Allyl-1-aminoindane as a reference standard for validating Rasagiline purity, the

following HPLC protocol is recommended. This method ensures separation of the API, the N-

Allyl impurity, and the 1-aminoindane metabolite.[1]

Method: Reverse-Phase HPLC (Gradient)[1]
Objective: Quantify N-Allyl-1-aminoindane at < 0.15% levels in Rasagiline Mesylate.

Column: C18 Stationary Phase (e.g., Zorbax SB-C18, 250 x 4.6 mm, 5 µm).[1]

Why: Strong hydrophobicity is needed to separate the structurally similar allyl and

propargyl groups.

Mobile Phase:

A: Buffer (0.05M

, pH 3.0 adjusted with phosphoric acid).

B: Acetonitrile (ACN).

Gradient Program:

0-5 min: 80% A / 20% B (Isocratic hold for polar metabolites).[1]

5-20 min: Linear ramp to 40% B (Elution of API).

20-30 min: Ramp to 70% B (Elution of N-Allyl impurity).

Note: The N-Allyl analog is more lipophilic than Rasagiline (Alkyne is slightly more

polar/acidic than Alkene), so it typically elutes after the main peak.[1]

Detection: UV at 210 nm or 265 nm (Indane ring absorption).
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System Suitability Criteria:

Resolution (

): > 2.0 between Rasagiline and N-Allyl Analog.

Tailing Factor: < 1.5 for all peaks.

Workflow Diagram

Sample: Rasagiline API
(Potentially containing N-Allyl Impurity)

Sample Prep:
Dissolve in Mobile Phase A:B (80:20)

Injection: 10-20 µL

RP-HPLC Separation
(Gradient Elution)

Peak 1: 1-Aminoindane
(Early Eluting) Peak 2: Rasagiline (Main) Peak 3: N-Allyl Analog

(Late Eluting Impurity)

Calculation:
% Impurity = (Area Peak 3 / Total Area) * 100
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Click to download full resolution via product page

Figure 2: Analytical workflow for separating and quantifying the N-Allyl impurity using Reverse-

Phase HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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